5-{[2-(4-fluorophenyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole

• IUPAC Name: 5-[[2-(4-fluorophenyl)pyrrolidin-1-yl]methyl]-2,1,3-benzoxadiazole
• InChI: InChI=1S/C17H16FN3O/c18-14-6-4-13(5-7-14)17-2-1-9-21(17)11-12-3-8-15-16(10-12)20-22-19-15/h3-8,10,17H,1-2,9,11H2
• InChI Key: FJUVCTHEXWDPGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC3=NON=C3C=C2)C4=CC=C(C=C4)F
• Molecular Formula: C17H16FN3O
• Molecular Weight: 297.33 g/mol

Description

The compound “5-{[2-(4-fluorophenyl)-1-pyrrolidinyl]methyl}-2,1,3-benzoxadiazole” is a complex organic molecule. It contains a benzoxadiazole ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements), and a pyrrolidine ring, which is a type of cyclic amine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzoxadiazole and pyrrolidine rings would likely contribute to the compound’s three-dimensional structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, its reactivity, and its potential applications. This could include testing its biological activity and investigating potential uses in medicine or industry.